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Compound of Interest

Compound Name: Trimethoxyboroxine

Cat. No.: B089493

This technical guide provides a comprehensive overview of the key physical properties of
trimethoxyboroxine, with a specific focus on its melting and boiling points. This document is
intended for researchers, scientists, and professionals in drug development who utilize or are
investigating the applications of this organoboron compound.

Core Physical Properties of Trimethoxyboroxine

Trimethoxyboroxine, a colorless liquid at room temperature, is a heterocyclic compound with
a six-membered ring consisting of alternating boron and oxygen atoms, with methoxy groups
attached to each boron atom. Its physical characteristics are crucial for its handling, storage,
and application in various chemical syntheses.

Quantitative Data Summary

The experimentally determined physical properties of trimethoxyboroxine are summarized in
the table below for easy reference and comparison.
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Physical Property Value
Melting Point 10-11°C
Boiling Point 130 °C
Density 1.216 g/mL
Flash Point 14 °C
Refractive Index (n20/D) 1.4

Experimental Protocols for Physical Property
Determination

The following sections detail the standard methodologies for determining the melting and
boiling points of trimethoxyboroxine. These protocols are based on established laboratory
techniques for organic compounds.

Determination of Melting Point

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Tube Method

o Sample Preparation: A small amount of solidified trimethoxyboroxine is finely powdered.
The open end of a capillary tube is pressed into the powder. The tube is then inverted and
tapped gently to pack the solid into the sealed end, creating a sample column of 2-3 mm in
height.[1][2][3][4]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb. This assembly is then placed in a melting point
apparatus, such as a Thiele tube or a modern digital instrument, which contains a heat-
transfer fluid (e.g., mineral oil or silicone oil).[2][3][5]

e Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2 °C
per minute, as the temperature approaches the expected melting point.[2] The sample is
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observed through a magnifying lens.

o Data Recording: Two temperatures are recorded:
o The temperature at which the first drop of liquid appears.

o The temperature at which the entire sample has completely liquefied. The melting point is
reported as this temperature range.[1][3]

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Methodology: Micro Boiling Point Determination (Capillary Method)

o Sample Preparation: A small volume (a few milliliters) of liquid trimethoxyboroxine is placed
in a small test tube or a fusion tube. A capillary tube, sealed at one end, is inverted and
placed within the test tube containing the liquid.[5][6][7]

e Apparatus Setup: The test tube assembly is attached to a thermometer, with the bottom of
the test tube level with the thermometer bulb. This setup is then immersed in a heating bath
(e.g., a Thiele tube filled with a high-boiling liquid).[5][6]

o Heating and Observation: The heating bath is gently heated. As the temperature rises, a
stream of bubbles will emerge from the open end of the inverted capillary tube.[6] The
heating is continued until a rapid and continuous stream of bubbles is observed.

o Data Recording: The heat source is then removed, and the apparatus is allowed to cool
slowly. The boiling point is the temperature at which the bubbling stops and the liquid just
begins to enter the capillary tube.[6]

Synthesis and Characterization Workflow

The following diagram illustrates a typical workflow for the synthesis and subsequent
characterization of trimethoxyboroxine, a process crucial for ensuring the purity and identity
of the compound before its use in further applications.
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Caption: Workflow for the Synthesis and Characterization of Trimethoxyboroxine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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